Cas no 1006589-55-4 (3-(2-Methoxyethoxy)benzohydrazide)

3-(2-Methoxyethoxy)benzohydrazide is a hydrazide derivative featuring a methoxyethoxy substituent on the phenyl ring, enhancing its solubility and reactivity in organic and aqueous systems. This compound is commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of hydrazone-based derivatives and heterocyclic scaffolds. Its structural flexibility allows for modifications at the hydrazide moiety, making it valuable in medicinal chemistry for drug discovery applications. The methoxyethoxy group improves bioavailability and metabolic stability, contributing to its utility in biologically active compounds. Suitable for use under controlled conditions, it requires proper handling due to its reactive hydrazide functionality.

3-(2-Methoxyethoxy)benzohydrazide structure

1006589-55-4 structure

Product Name:3-(2-Methoxyethoxy)benzohydrazide

CAS No:1006589-55-4

MF:C₁₀H₁₄N₂O₃

MW:210.229762554169

MDL:MFCD18264275

CID:4786063

Update Time:2025-05-19

3-(2-Methoxyethoxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

- 3-(2-methoxyethoxy)benzohydrazide
- 3-(2-Methoxyethoxy)-benzoic acid hydrazide
- 3-(2-Methoxy-ethoxy)-benzoic acid hydrazide
- 3-(2-Methoxyethoxy)benzohydrazide
- MDL： MFCD18264275
- Inchi： 1S/C10H14N2O3/c1-14-5-6-15-9-4-2-3-8(7-9)10(13)12-11/h2-4,7H,5-6,11H2,1H3,(H,12,13)
- InChI Key： GNFTZDOKVXKIBK-UHFFFAOYSA-N
- SMILES： O(CCOC)C1C=CC=C(C(NN)=O)C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 199
XLogP3: 0.3
Topological Polar Surface Area: 73.6

3-(2-Methoxyethoxy)benzohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185061-5g	3-(2-Methoxyethoxy)-benzoic acid hydrazide, 95%	1006589-55-4	95%	5g	$1238.00	2023-09-10

3-(2-Methoxyethoxy)benzohydrazide Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 3-(2-Methoxyethoxy)benzohydrazide

Comprehensive Overview of 3-(2-Methoxyethoxy)benzohydrazide (CAS No. 1006589-55-4): Properties, Applications, and Research Insights

3-(2-Methoxyethoxy)benzohydrazide (CAS No. 1006589-55-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a benzohydrazide derivative, it serves as a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes like hydrolases and oxidoreductases, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's molecular structure combines a methoxyethoxy side chain with a benzohydrazide core, enhancing solubility and bioavailability—a critical factor addressed in recent AI-driven drug design studies. Its CAS registry number (1006589-55-4) ensures precise identification in chemical databases, frequently searched by professionals using platforms like SciFinder and Reaxys. Analytical techniques such as HPLC purity analysis and NMR spectroscopy confirm its stability, meeting the growing demand for high-purity research chemicals in academia and industry.

Recent publications highlight 3-(2-Methoxyethoxy)benzohydrazide's role in developing antioxidant agents, responding to the global health focus on oxidative stress management. Its structure-activity relationship (SAR) studies appear in journals covering medicinal chemistry innovations, a trending topic in Google Scholar queries. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration research, addressing neurological disease challenges.

In material science, this benzohydrazide derivative shows promise for coordination chemistry applications, forming complexes with transition metals—a subject of numerous patent filings in 2023. Its thermal stability (verified by TGA-DSC analysis) meets requirements for high-performance polymer additives, coinciding with industry searches for sustainable plasticizers. Regulatory-compliant synthesis protocols have been documented following green chemistry principles, reflecting the EPA's safer chemical design initiatives.

Quality control specifications for CAS No. 1006589-55-4 typically include ≥98% purity (HPLC), residual solvent limits, and heavy metal testing—parameters heavily searched by QC/QA specialists. The compound's spectral data (IR, MS) are archived in major chemical libraries, supporting virtual screening projects in computational drug discovery. Storage recommendations emphasize protection from photodegradation, a concern raised in recent chemical stability forums.

Market analysts note rising demand for 3-(2-Methoxyethoxy)benzohydrazide in contract research organizations, driven by pharmaceutical outsourcing trends. Its cost-effective synthesis route (published in Organic Process Research journals) addresses industry priorities for scalable intermediates. The compound's patent landscape shows increasing activity in bioconjugation technologies, particularly for antibody-drug conjugates (ADCs)—a hot topic in cancer therapy research.

Environmental fate studies indicate ready biodegradability under OECD test guidelines, relevant to green chemistry discussions. The methoxyethoxy moiety contributes to reduced ecotoxicity compared to traditional analogs, aligning with EU REACH compliance searches. Technical bulletins frequently cite its compatibility with microwave-assisted synthesis, reflecting lab automation trends.

Cross-disciplinary applications emerge in analytical chemistry, where the compound serves as a HPLC chiral selector for enantiomer separation. This connects to pharmaceutical industry searches for stereoselective synthesis methods. The crystallographic data (CCDC deposition) supports molecular docking studies, frequently referenced in structure-based drug design publications.

Safety data sheets emphasize standard laboratory handling precautions, with no special restrictions under major chemical regulatory frameworks. The compound's vapor pressure and flash point data satisfy occupational safety requirements, a common concern in research facility audits. Documentation includes GHS-compliant labeling for international shipping, addressing global supply chain queries.

Future research directions may explore 3-(2-Methoxyethoxy)benzohydrazide's potential in metal-organic frameworks (MOFs) and catalytic systems, according to ACS symposium reports. Its structure-property relationships continue to inspire materials informatics studies, leveraging machine learning in chemical research—an intersection dominating recent scientific conference agendas.